Cas no 1017779-44-0 (2-(Difluoromethoxy)-5-fluorobenzoic acid)

• Product Name: 2-(Difluoromethoxy)-5-fluorobenzoic acid
• CAS No: 1017779-44-0
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD09832364
• CID: 2619148
• Update Time: 2025-08-05

2-(Difluoromethoxy)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-fluorobenzoic acid

• MDL： MFCD09832364
• Inchi： 1S/C8H5F3O3/c9-4-1-2-6(14-8(10)11)5(3-4)7(12)13/h1-3,8H,(H,12,13)
• InChI Key： IZQYQUSKIYZJCN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(Difluoromethoxy)-5-fluorobenzoic acid

2-(Difluoromethoxy)-5-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1017779-44-0, known as 2-(Difluoromethoxy)-5-fluorobenzoic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functional versatility.

2-(Difluoromethoxy)-5-fluorobenzoic Acid is characterized by its substituted benzoic acid framework, where the difluoromethoxy group is attached at the 2-position and a fluorine atom is present at the 5-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable building block for constructing more complex structures. The presence of fluorine atoms also contributes to increased stability and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of 2-(Difluoromethoxy)-5-fluorobenzoic Acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in developing novel antibiotics and antiviral agents. The molecule's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, has facilitated its integration into diverse molecular frameworks. These findings underscore its importance in modern medicinal chemistry.

In the context of agrochemicals, 2-(Difluoromethoxy)-5-fluorobenzoic Acid has been investigated for its pesticidal properties. Its derivatives have shown promise as herbicides and fungicides, offering an eco-friendly alternative to traditional chemical agents. The compound's stability under environmental conditions and its ability to target specific pests make it a compelling candidate for agricultural applications.

From a materials science perspective, 2-(Difluoromethoxy)-5-fluorobenzoic Acid has been utilized in the synthesis of advanced polymers and coatings. Its fluorinated structure enhances the thermal and mechanical properties of these materials, making them suitable for high-performance applications in aerospace and electronics industries.

The synthesis of 2-(Difluoromethoxy)-5-fluorobenzoic Acid involves multi-step processes that require precise control over reaction conditions. Recent breakthroughs in catalytic methods have improved the efficiency and scalability of these reactions, reducing production costs and environmental impact. These advancements are pivotal for meeting the growing demand for this compound across various sectors.

In conclusion, 2-(Difluoromethoxy)-5-fluorobenzoic Acid (CAS No. 1017779-44-0) stands out as a versatile molecule with immense potential in multiple fields. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the development of innovative solutions for global challenges in health, agriculture, and technology.